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Compound of Interest

Compound Name: Ethyl 2-fluoro-3-hydroxybenzoate
CAS No.: 105836-28-0
Cat. No.: B168441
Get Quote
. J

Technical Guidance for Laboratory & Safety Professionals

Executive Summary: The "Halogen Rule"

Immediate Action Required: Ethyl 2-fluoro-3-hydroxybenzoate (CAS 105836-28-0) contains
a fluorine atom on the aromatic ring. Do not dispose of this compound in standard organic
waste streams.[1] It must be segregated into Halogenated Waste channels.

Failure to segregate fluorinated compounds can damage standard thermal oxidizers
(incinerators) due to the generation of Hydrogen Fluoride (HF) gas during combustion, leading
to regulatory non-compliance and infrastructure corrosion.[2]

Chemical Safety Profile & Hazard Identification

Before initiating disposal, the researcher must validate the material's state.[2] This compound is
typically a solid intermediate used in medicinal chemistry (e.g., kinase inhibitor synthesis).[2]
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Parameter

Data

Operational Implication

CAS Number

105836-28-0

Use for waste manifest

verification.

Physical State

Solid (Crystalline)

Requires solid waste

containment unless dissolved.

Molecular Formula

CoHoFOs3

Fluorine content dictates

disposal path.

Key GHS Hazards

H315 (Skin), H319 (Eye), H335
(Resp)

Standard PPE (Nitrile gloves,
goggles) is mandatory.[2]

Flash Point

>93°C (Estimated)

Combustible. Keep away from

strong oxidizers.[3]

Reactivity

Stable Ester/Phenol

Avoid mixing with strong bases

(hydrolysis risk).

The Disposal Logic: Why Segregation Matters

As a Senior Application Scientist, | emphasize that "compliance" is a byproduct of

understanding chemical reactivity.

o Thermal Decomposition: When Ethyl 2-fluoro-3-hydroxybenzoate is incinerated, the

carbon-fluorine bond breaks.[2]

o Reaction:

(Hydrogen Fluoride)

Infrastructure Risk: Standard catalytic oxidizers are designed for C/H/O/N compounds. HF
gas is highly corrosive to the ceramic and metal components of these units.

The Solution: By tagging this waste as "Halogenated," waste management facilities route it
to specialized high-temperature incinerators equipped with alkaline scrubbers that neutralize
the HF before it exits the flue.
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Step-by-Step Disposal Protocols
Workflow A: Solid Waste (Pure Compound)

Applicable for expired shelf stock or solid reaction byproducts.

» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is
acceptable but poses a breakage risk during transport.

o Transfer: Transfer the solid using a chemically resistant spatula. Avoid dust generation.[4][5]
o Labeling (Critical):

o Primary Tag: "Hazardous Waste - Solid."

o Constituents: "Ethyl 2-fluoro-3-hydroxybenzoate."[6][7]

o Hazard Checkbox: Mark "Toxic" and "Halogenated."

o Sealing: Ensure the cap is Tightly closed. Wipe the exterior with a damp tissue (dispose of
tissue as solid waste).

Workflow B: Liquid Waste (Reaction Mixtures/Mother Liquor)
Applicable if the compound is dissolved in solvents like Ethyl Acetate, DCM, or DMSO.[2]

e Solvent Assessment:
o If dissolved in Dichloromethane (DCM): The stream is already Halogenated.

o If dissolved in Ethyl Acetate/Methanol: The addition of the fluorinated solute converts the
entire mixture to "Halogenated Waste."

e Segregation: Pour into the Halogenated Organic Solvent carboy (typically red or yellow
tagged in many labs).

¢ Prohibition: NEVER pour aqueous solutions of this compound down the sink. Phenolic esters
can be toxic to aquatic life (H401/H412).
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Visual Decision Matrices
Diagram 1: Waste Stream Decision Tree

This logic flow ensures the compound never enters a non-compliant waste stream.
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Caption: Decision matrix for segregating fluorinated benzoate waste based on physical state
and solvent composition.

Diagram 2: Emergency Spill Response

Immediate actions for bench-scale spills.

Spill Detected

Don PPE: Containment: > Cleanup: > Decontamination: Placglzﬁ?iseatll;'is in
Nitrile Gloves, Goggles, Lab Coat Surround with absorbent pads Scoop solids or absorb liquids Wipe area with soap/water SOLID HAZARDOUS WASTE

Click to download full resolution via product page

Caption: Operational workflow for containing and cleaning up minor laboratory spills of
fluorinated esters.

Regulatory Compliance (RCRA Context)

While Ethyl 2-fluoro-3-hydroxybenzoate is not explicitly listed on the EPA RCRA "P" or "U"
lists, it is regulated under the "Cradle-to-Grave" principle.[2]

o Waste Classification: If discarded, it may not meet the definition of a listed hazardous waste,
but it must be treated as Characteristic Waste if it exhibits toxicity or if the generator
determines it presents a hazard (Precautionary Principle).[2]

o EPA Waste Code Recommendation:
o If mixed with halogenated solvents (DCM, etc.): FO01/F002.[2]

o If pure: Label clearly as non-RCRA Regulated unless local regulations specify otherwise,
but always manage as hazardous chemical waste due to the fluorine content.[2]

References
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Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.
National Academies Press. [Link]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b168441/docs?utm_src=pdf-body-img#proper-disposal-procedures-ethyl-2-fluoro-3-hydroxybenzoate
https://www.benchchem.com/product/b168441/docs?utm_src=pdf-body#proper-disposal-procedures-ethyl-2-fluoro-3-hydroxybenzoate
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://nap.nationalacademies.org/catalog/12654/prudent-practices-in-the-laboratory-handling-and-management-of-chemical
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168441?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing
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Waste and Solid and Hazardous Waste Exclusions. [Link]

* American Chemical Society (ACS). (2023). Chemical Safety in the Laboratory. [Link]

e PubChem. (2024). Ethyl 2-fluoro-3-hydroxybenzoate Compound Summary. [Link](Note:
Search via CAS 105836-28-0 for specific derivative data).[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b168441?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168441?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

